Cas no 42491-77-0 ((2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoic acid)

• Product Name: (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoic acid
• CAS No: 42491-77-0
• MF: C₁₂H₁₅NO₅
• MW: 253.251203775406
• CID: 325163
• PubChem ID: 7004002
• Update Time: 2025-04-19

(2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-hydroxy-4-[[(phenylmethoxy)carbonyl]amino]-, (2R)-
• 4-BENZYLOXYCARBONYLAMINO-2-HYDROXY-BUTYRIC ACID
• (R)-4-< (Benzyloxy)carbonyl> amino-2-hydroxybuttersaeure
• (R)-4-benzyloxycarbonylamino-2-hydroxybutanoic acid
• (R)-4-benzyloxycarbonylamino-2-hydroxy-butyric acid
• 4-Benzyloxycarbonylamino-2-(R)-hydroxybutyric acid
• AC1MCSCG
• ACMC-20ac3v
• ACT05746
• CTK4I6300
• NRB01485
• SureCN334927
• ZLB0106
• (2R)-4-{(benzyloxy)carbonylamino}-2-hydroxybutanoic acid
• 4-(((Benzyloxy)carbonyl)amino)-2-hydroxybutanoic acid
• 4-(benzyloxycarbonylamino)-2-hydroxybutanoic acid
• 4-{[(benzyloxy)carbonyl]amino}-2-hydroxybutanoic acid
• 54755-69-0
• DTXSID20865996
• 4-BENZYLOXYCARBONYLAMINO-2-HYDROXY-BUTYRICACID
• 2-hydroxy-4-(phenylmethoxycarbonylamino)butanoic acid
• CERAPP_40133
• DTXSID20385028
• FT-0744534
• 2-HYDROXY-4-BENZYLOXYCARBONYLAMINE BUTANOIC ACID
• FT-0601000
• AKOS015916866
• SCHEMBL334927
• CCG-247260
• 42491-77-0

• Inchi： 1S/C12H15NO5/c14-10(11(15)16)6-7-13-12(17)18-8-9-4-2-1-3-5-9/h1-5,10,14H,6-8H2,(H,13,17)(H,15,16)
• InChI Key： ULKOBRDRCYROKY-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.09505
• Monoisotopic Mass: 253.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.86
• LogP: 1.13930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives